molecular formula C11H9NO B8404800 2-(3,4-Dihydro-2H-4-chromenylidene)acetonitrile

2-(3,4-Dihydro-2H-4-chromenylidene)acetonitrile

Cat. No.: B8404800
M. Wt: 171.19 g/mol
InChI Key: FZRSHVCTMGBROS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,4-Dihydro-2H-4-chromenylidene)acetonitrile is a useful research compound. Its molecular formula is C11H9NO and its molecular weight is 171.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9NO

Molecular Weight

171.19 g/mol

IUPAC Name

2-(2,3-dihydrochromen-4-ylidene)acetonitrile

InChI

InChI=1S/C11H9NO/c12-7-5-9-6-8-13-11-4-2-1-3-10(9)11/h1-5H,6,8H2

InChI Key

FZRSHVCTMGBROS-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC=C2C1=CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl cyanomethylphosphonate (1.15 eq.) is slowly added to a suspension of sodium hydride (1.15 eq.) in anhydrous tetrahydrofuran at 0° C. The reaction medium is stirred for 10 minutes at 0° C. and then cooled to −78° C. 4-Chromanone dissolved in tetrahydrofuran is added. The temperature is then returned slowly to 20-25° C. over 2 hours 30. After removal of the solvent, the compounds are extracted with ethyl acetate. The organic phase is washed with a large amount of a saturated solution of sodium chloride, concentrated and purified (Z/E mixture) on a silica column (AcOEt/PE 3/7).
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